molecular formula C16H15ClO B8647790 Methanone, (4-chlorophenyl)(2,4,6-trimethylphenyl)- CAS No. 32363-44-3

Methanone, (4-chlorophenyl)(2,4,6-trimethylphenyl)-

Cat. No.: B8647790
CAS No.: 32363-44-3
M. Wt: 258.74 g/mol
InChI Key: WPNFQDQJGMMQPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methanone, (4-chlorophenyl)(2,4,6-trimethylphenyl)- is a useful research compound. Its molecular formula is C16H15ClO and its molecular weight is 258.74 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methanone, (4-chlorophenyl)(2,4,6-trimethylphenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methanone, (4-chlorophenyl)(2,4,6-trimethylphenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

32363-44-3

Molecular Formula

C16H15ClO

Molecular Weight

258.74 g/mol

IUPAC Name

(4-chlorophenyl)-(2,4,6-trimethylphenyl)methanone

InChI

InChI=1S/C16H15ClO/c1-10-8-11(2)15(12(3)9-10)16(18)13-4-6-14(17)7-5-13/h4-9H,1-3H3

InChI Key

WPNFQDQJGMMQPU-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1)C)C(=O)C2=CC=C(C=C2)Cl)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A stirred 0° C. solution of mesitylene (7.21 g, 60.0 mmol) and 4-chlorobenzoyl chloride (10.55 g, 60.0 mmol) in carbon disulfide (130 ml) was treated with aluminum chloride (8.83 g, 66.1 mmol) in portions over 10 minutes. The mixture was stirred 75 minutes at 0° C., warmed to ambient temperature over 30 minutes, refluxed 10 hours, kept at ambient temperature 6 hours, cooled to 0° C., and quenched by addition of ice (250 g) and concentrated hydrochloric acid (50 ml). The mixture was extracted twice with diethyl ether and the combined extracts were washed with water (3X), saturated aqueous sodium carbonate, and brine, dried over anhydrous magnesium sulfate, and evaporated to dryness at 30° C. under vacuum. The residue was crystallized from methanol and dried to provide 9.61 g (62%) 4-chlorobenzoylmesitylene, m.p. 65.5°-66.5° C.
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7.21 g
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10.55 g
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8.83 g
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130 mL
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Synthesis routes and methods II

Procedure details

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